(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C14H18N4O3S2/c1-16-10-13(9-15-16)23(20,21)18-5-2-4-17(6-7-18)14(19)12-3-8-22-11-12/h3,8-11H,2,4-7H2,1H3
• InChI Key: XCICVJISNFFQEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CSC=C3
• Molecular Formula: C14H18N4O3S2
• Molecular Weight: 354.5 g/mol
• CAS No.: 2034488-70-3

Description

(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C14H18N4O3S2 and its molecular weight is 354.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, including those with the arylthio/sulfinyl/sulfonyl group, has been reported. These derivatives exhibit favorable herbicidal and insecticidal activities, suggesting potential applications in agricultural sciences and pest management. The detailed synthesis and biological evaluation of these compounds can provide insights into their mechanism of action and potential for development as bioactive agents (Wang et al., 2015).

Antimicrobial Applications

Research has also focused on the synthesis of heterocyclic compounds incorporating the sulfamoyl moiety suitable for use as antimicrobial agents. These compounds have shown promising results against various bacterial and fungal strains. The ability of these compounds to act as antimicrobial agents suggests their potential use in developing new therapeutic agents to combat infectious diseases (Darwish et al., 2014).

Applications in Material Science

A novel sulfonated poly(ether ether ketone) containing pendant carboxyl groups (C-SPEEK) has been synthesized, with potential applications in direct methanol fuel cell technologies. This research demonstrates the compound's relevance in energy conversion and storage, highlighting its contribution to the development of more efficient and durable fuel cell membranes (Li et al., 2009).

Chemical Structure and Reactivity

The synthesis and characterization of isomorphous methyl- and chloro-substituted small heterocyclic analogues, including the thiophen-yl methanone derivatives, have been reported. These studies provide valuable insights into the compound's chemical structure and reactivity, with implications for its use in chemical synthesis and drug development (Swamy et al., 2013).

Mechanism of Action

Target of Action

It is known that compounds containing a 1,3,4-thiadiazole moiety have shown considerable interest for designing new antitumor agents .

Mode of Action

It is known that bioactive properties of thiadiazole derivatives are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases . Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication . This permits them to inhibit replication of both bacterial and cancer cells .

Biochemical Pathways

It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication , which could potentially affect a wide range of biochemical pathways.

Result of Action

Given its potential to disrupt dna replication , it could potentially inhibit the growth of both bacterial and cancer cells .